Hysteretic spin crossover in iron(ii) complexes of a new pyridine–triazole–pyrazine ligand is tuned by choice of NCE co-ligand†
Chemical Communications Pub Date: 2013-12-11 DOI: 10.1039/C3CC43922D
Abstract
A family of three new mononuclear complexes of the general form [Fe(Lpz)2(NCE)2] has been prepared (Lpz = 4-p-tolyl-3-(2-pyrazinyl)-5-(2-pyridyl)-1,2,4-triazole; E = S, Se, BH3). All three exhibit spin crossover, in two cases with hysteresis, with T1/2 being predictably tuned by varying the coordinated anion.

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